Cas no 2172020-76-5 (2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane)

• Product Name: 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane
• CAS No: 2172020-76-5
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 5993197
• PubChem ID: 165573806
• Update Time: 2025-07-23

2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane
• 2172020-76-5
• 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro[4.4]nonane
• EN300-1614788

• Inchi： 1S/C10H17BrO2/c1-9(2)3-4-10(7-9)12-6-8(5-11)13-10/h8H,3-7H2,1-2H3
• InChI Key： AFITUTADRKSRKH-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCC(C)(C)C2)O1

Computed Properties

• Exact Mass: 248.04119g/mol
• Monoisotopic Mass: 248.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane

Introduction to 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane (CAS No. 2172020-76-5)

2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane, identified by the CAS number 2172020-76-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This spirocyclic ether features a unique structural framework composed of a spiro linkage between a tetrahydropyranone ring and a cyclohexane ring, further functionalized with a bromomethyl group at the 2-position. The presence of the bromomethyl moiety makes this compound a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and cardiovascular diseases.

The spirocyclic core of 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane contributes to its distinct chemical properties, including enhanced stability and reactivity compared to linear or cyclic analogs. This structural motif has been widely explored in medicinal chemistry due to its ability to mimic natural products and bioactive scaffolds. Recent studies have highlighted the potential of spirocyclic compounds in drug design, emphasizing their role in improving pharmacokinetic profiles and binding affinity to biological targets.

In the context of modern drug discovery, 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane serves as a versatile building block for constructing more complex molecular entities. The bromomethyl group provides a reactive handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse substituents such as amines, alcohols, and thiols. This flexibility has been leveraged in the synthesis of kinase inhibitors, GPCR modulators, and other therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of aryl or heteroaryl groups at various positions of the spirocyclic framework. These transformations have been instrumental in generating novel analogs with improved pharmacological properties. Additionally, biocatalytic approaches have been explored to enhance the sustainability of synthetic routes involving this compound.

The dioxaspiro scaffold of 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane has also been investigated for its potential in materials science applications. Spirocyclic ethers exhibit unique electronic and optical properties, making them attractive for use in organic electronics and photovoltaic devices. Research has demonstrated that modifications to the substituents on the spirocycle can tuning these properties for specific applications.

From a medicinal chemistry perspective, one of the most compelling aspects of 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane is its role in addressing unmet medical needs. The spirocyclic core mimics natural product scaffolds that have shown promise in clinical trials for conditions such as Alzheimer's disease and hypertension. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit potent activity against disease-causing targets.

The synthesis of 2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to achieve high yields and enantiopurity. However, recent innovations in flow chemistry have enabled more efficient production methods for this compound without compromising quality.

In conclusion,2-(bromomethyl)-7,7-dimethyl-1,4-dioxaspiro4.4nonane (CAS No. 2172020-76-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutics for neurological disorders cardiovascular diseases and other challenging medical conditions.